GR 125487 - d3 sulfamate

Specification

• Molecular Formula: C19H23D3FN3O5S.H2NSO3H
• Molecular Weight: 527.6

Introduction

GR 125487 - d3 sulfamate is a deuterated form of GR 125487, a potent and selective antagonist of the serotonin 4 (5-HT4) receptor. This compound is primarily used in research settings, particularly in neuropharmacology and gastrointestinal motility studies. The introduction of deuterium (d3) enhances certain properties for research purposes, such as metabolic stability and tracing capabilities in pharmacokinetic studies.

Biological Activity

GR 125487 - d3 sulfamate acts as a potent antagonist of the serotonin 5-HT4 receptor, with a binding affinity (Ki) of approximately 0.19 nM for porcine 5-HT4 receptors. This selective antagonism makes it a valuable tool for studying the role of 5-HT4 receptors in various physiological processes, including gastrointestinal motility and central nervous system functions.

Research Applications

This compound is used in research to explore its potential therapeutic applications, particularly in conditions like irritable bowel syndrome and anxiety disorders. By modulating serotonergic signaling pathways, GR 125487 - d3 sulfamate can influence behaviors related to anxiety and depression in animal models.

Synthesis and Availability

GR 125487 - d3 sulfamate is synthesized from its parent compound, GR 125487, which is derived from indole-3-carboxylate derivatives. The synthesis involves the introduction of a sulfamate group to enhance its pharmacological properties. The compound is commercially available from several suppliers, including GlpBio and EvitaChem, for research purposes only.

Handling and Preparation

For laboratory use, GR 125487 - d3 sulfamate is typically provided as a sample solution at 25 µL, 10 mM concentration. To prepare stock solutions, DMSO is recommended as the solvent due to its solubility properties. Heating the tube to 37°C and using an ultrasonic bath can enhance solubility if needed.